N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15FN2OS2/c1-2-4-13-15(11-6-8-12(18)9-7-11)19-17(23-13)20-16(21)14-5-3-10-22-14/h3,5-10H,2,4H2,1H3,(H,19,20,21)
• InChI Key: DTSYARKUETXEKH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NC(=O)C2=CC=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2OS2
• Molecular Weight: 346.4 g/mol

Description

N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide involves the binding of the compound to the sigma-1 receptor. This binding results in the modulation of various signaling pathways, including the regulation of calcium ion channels and the activation of the ERK/MAPK pathway. These effects ultimately lead to the modulation of various physiological processes, including pain perception, mood regulation, and neuroprotection.
Biochemical and Physiological Effects:
N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been found to have neuroprotective effects in animal models of neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the effects of modulating this receptor without affecting other signaling pathways. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide. One potential application is in the development of novel therapies for neurological disorders, particularly those involving the sigma-1 receptor. In addition, further research is needed to elucidate the precise mechanisms of action of this compound and to identify any potential side effects or limitations. Finally, there is potential for the development of new synthetic methods for this compound that may improve its solubility and ease of use in experimental settings.

Synthesis Methods

The synthesis of N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide involves the reaction of 4-fluoro-α-bromoacetophenone with propylamine to form 4-fluoro-α-propylacetophenone. This intermediate is then reacted with thiourea to form the thiazole ring, and finally, the carboxamide group is introduced using thiophene-2-carboxylic acid chloride. The resulting compound is purified using column chromatography.

Scientific Research Applications

N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]-2-thiophenecarboxamide has shown potential applications in scientific research, particularly in the study of neurological disorders. This compound has been found to have an affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection.